4-methyl-3-({[(4-methylbenzyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-methyl-3-[(4-methylphenyl)methylcarbamothioylamino]benzoic acid
• InChI: InChI=1S/C17H18N2O2S/c1-11-3-6-13(7-4-11)10-18-17(22)19-15-9-14(16(20)21)8-5-12(15)2/h3-9H,10H2,1-2H3,(H,20,21)(H2,18,19,22)
• InChI Key: VQGCUXRDPOSANH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=S)NC2=C(C=CC(=C2)C(=O)O)C
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

4-methyl-3-({[(4-methylbenzyl)amino]carbonothioyl}amino)benzoic acid, also known as MMB-2201, is a synthetic cannabinoid that has become increasingly popular in recent years. It is known for its potent psychoactive effects and is often used as a research chemical in scientific studies.

Mechanism of Action

4-methyl-3-({[(4-methylbenzyl)amino]carbonothioyl}amino)benzoic acid acts on the endocannabinoid system, which is a complex network of receptors and neurotransmitters that play a role in regulating various physiological processes. Specifically, this compound binds to the CB1 receptor, which is found in the brain and nervous system. This binding activates the receptor, leading to a cascade of biochemical reactions that ultimately result in the psychoactive effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. These effects include increased heart rate, elevated blood pressure, and altered perception of time and space. This compound can also cause hallucinations, anxiety, and paranoia in some users. However, due to its status as a research chemical, the long-term effects of this compound on the human body are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-3-({[(4-methylbenzyl)amino]carbonothioyl}amino)benzoic acid in lab experiments is its potency. This compound is known for its strong psychoactive effects, which makes it a useful tool for studying the endocannabinoid system and its role in regulating physiological processes. However, one limitation of using this compound in lab experiments is its status as a controlled substance. Researchers must obtain the appropriate permits and follow strict regulations when working with this compound.

Future Directions

There are several future directions for research on 4-methyl-3-({[(4-methylbenzyl)amino]carbonothioyl}amino)benzoic acid. One area of interest is the development of new synthetic cannabinoids that are more selective in their binding to CB1 receptors. This could lead to the development of synthetic cannabinoids with fewer side effects and greater therapeutic potential. Additionally, more research is needed to understand the long-term effects of synthetic cannabinoids on the human body, including their potential for addiction and abuse. Finally, researchers are exploring the potential of synthetic cannabinoids as therapeutic agents for a variety of conditions, including chronic pain, anxiety, and depression.
Conclusion
This compound is a synthetic cannabinoid that is widely used as a research chemical in scientific studies. It acts on the endocannabinoid system and has potent psychoactive effects. While this compound has several advantages for lab experiments, it is also a controlled substance and its long-term effects on the human body are not well understood. Future research on synthetic cannabinoids, including this compound, will help to shed light on their potential therapeutic applications and long-term effects.

Synthesis Methods

4-methyl-3-({[(4-methylbenzyl)amino]carbonothioyl}amino)benzoic acid is synthesized through a complex chemical process that involves the use of various reagents and solvents. The exact synthesis method is not publicly available due to its status as a controlled substance. However, it is known that this compound is a derivative of the synthetic cannabinoid JWH-018, which was first synthesized in the 1990s.

Scientific Research Applications

4-methyl-3-({[(4-methylbenzyl)amino]carbonothioyl}amino)benzoic acid is primarily used as a research chemical in scientific studies. It is often used to study the effects of synthetic cannabinoids on the human body. Researchers use this compound to investigate the biochemical and physiological effects of synthetic cannabinoids, as well as their potential therapeutic applications.